Cas no 2095709-78-5 (Adenine Hydrochloride-15N5)

• Product Name: Adenine Hydrochloride-15N5
• CAS No: 2095709-78-5
• MF: C₅H₆ClN₅
• MW: 176.55468416214
• CID: 4776220
• Update Time: 2025-11-01

Adenine Hydrochloride-15N5 Chemical and Physical Properties

Names and Identifiers

• 7H-Purin-6-(15N)amine;hydrochloride
• Adenine Hydrochloride-15N5

• Inchi： 1S/C5H5N5.ClH/c6-4-3-5(9-1-7-3)10-2-8-4;/h1-2H,(H3,6,7,8,9,10);1H/i6+1,7+1,8+1,9+1,10+1;
• InChI Key： UQVDQSWZQXDUJB-KBVYELETSA-N
• SMILES： Cl.[15NH]1C=[15N]C2=C1C([15NH2])=[15N]C=[15N]2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Topological Polar Surface Area: 80.5

Additional information on Adenine Hydrochloride-15N5

Adenine Hydrochloride-15N5 (CAS No. 2095709-78-5): A Comprehensive Overview

Adenine Hydrochloride-15N5 (CAS No. 2095709-78-5) is a stable isotope-labeled compound that has gained significant attention in the fields of biochemistry, pharmacology, and medicinal chemistry. This compound is a labeled form of adenine, a crucial purine nucleobase that plays a vital role in numerous biological processes, including DNA and RNA synthesis, energy metabolism, and signal transduction. The incorporation of the 15N5 label makes it an invaluable tool for researchers studying the dynamics and interactions of adenine in various biological systems.

The chemical structure of Adenine Hydrochloride-15N5 consists of an adenine molecule with all five nitrogen atoms labeled with the stable isotope nitrogen-15 (15N). This labeling provides enhanced detectability and traceability in analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The hydrochloride salt form ensures solubility and stability, making it suitable for a wide range of applications in both research and clinical settings.

In recent years, the use of stable isotope-labeled compounds like Adenine Hydrochloride-15N5 has revolutionized the field of metabolomics. Metabolomics involves the comprehensive analysis of small molecules (metabolites) within biological systems. The high sensitivity and specificity provided by the 15N label enable researchers to accurately quantify adenine levels and track its metabolic pathways in complex biological matrices. This has led to significant advancements in understanding diseases such as cancer, where altered purine metabolism is a common feature.

Adenine Hydrochloride-15N5 is also used in drug development and pharmacokinetic studies. By incorporating this labeled compound into drug candidates, researchers can monitor the absorption, distribution, metabolism, and excretion (ADME) properties of the drug more precisely. This information is crucial for optimizing drug formulations and dosing regimens, ultimately leading to more effective and safer therapeutic agents.

In addition to its applications in research, Adenine Hydrochloride-15N5 has potential clinical uses. For instance, it can be used to assess the efficacy of treatments targeting purine metabolism disorders such as Lesch-Nyhan syndrome or adenosine deaminase deficiency. By monitoring changes in labeled adenine levels before and after treatment, clinicians can gain insights into the therapeutic response and adjust treatment strategies accordingly.

The synthesis of Adenine Hydrochloride-15N5 involves several steps to ensure high purity and isotopic enrichment. Typically, this process begins with the preparation of a suitable nitrogen-15-labeled precursor, which is then transformed into adenine through a series of chemical reactions. The final product is purified using techniques such as chromatography to achieve the desired level of purity and isotopic enrichment.

The stability and solubility properties of Adenine Hydrochloride-15N5 make it an ideal candidate for long-term storage and use in various experimental conditions. It is typically supplied as a solid or solution, depending on the specific application requirements. Proper handling and storage conditions are essential to maintain its integrity and ensure accurate results in downstream analyses.

In conclusion, Adenine Hydrochloride-15N5 (CAS No. 2095709-78-5) is a versatile and powerful tool for researchers and clinicians working in the fields of biochemistry, pharmacology, and medicinal chemistry. Its unique properties make it an indispensable resource for advancing our understanding of biological processes and developing new therapeutic strategies. As research continues to evolve, the applications of this compound are likely to expand further, contributing to significant advancements in both basic science and clinical practice.